Cas no 1409892-92-7 (3-[(1-Acetylpiperidin-4-yl)oxy]propanoic acid)

• Product Name: 3-[(1-Acetylpiperidin-4-yl)oxy]propanoic acid
• CAS No: 1409892-92-7
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5846065
• PubChem ID: 63871233
• Update Time: 2025-10-28

3-[(1-Acetylpiperidin-4-yl)oxy]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-946804
• AKOS013185054
• 1409892-92-7
• 3-[(1-acetylpiperidin-4-yl)oxy]propanoic acid
• 3-[(1-Acetylpiperidin-4-yl)oxy]propanoic acid

• Inchi： 1S/C10H17NO4/c1-8(12)11-5-2-9(3-6-11)15-7-4-10(13)14/h9H,2-7H2,1H3,(H,13,14)
• InChI Key： LLASROMVKUVDQH-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-[(1-Acetylpiperidin-4-yl)oxy]propanoic acid

Comprehensive Overview of 3-[(1-Acetylpiperidin-4-yl)oxy]propanoic acid (CAS No. 1409892-92-7): Properties, Applications, and Research Insights

3-[(1-Acetylpiperidin-4-yl)oxy]propanoic acid, with the CAS number 1409892-92-7, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperidine ring, an acetyl group, and a propanoic acid moiety, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions.

The growing interest in 3-[(1-Acetylpiperidin-4-yl)oxy]propanoic acid aligns with trends in precision medicine and small-molecule therapeutics. Recent studies highlight its relevance in targeting metabolic pathways and inflammatory responses, addressing common search queries like "piperidine derivatives in drug development" or "acetylpiperidin-4-yl compounds for metabolic disorders." Its carboxylic acid functional group enhances solubility, a critical factor for bioavailability—a key concern in modern pharmacokinetic optimization.

From a synthetic chemistry perspective, CAS 1409892-92-7 exemplifies innovative heterocyclic chemistry approaches. The compound’s ether linkage between the piperidine and propanoic acid segments offers stability while allowing structural modifications, answering frequent search terms such as "synthesis of functionalized piperidine derivatives." Laboratories utilize it as a building block for peptide mimetics and enzyme inhibitors, particularly in neurodegenerative and autoimmune disease research.

Environmental and green chemistry applications are emerging for this compound, reflecting broader industry shifts toward sustainable synthesis. Its potential as a biodegradable intermediate aligns with searches for "eco-friendly pharmaceutical precursors." Analytical techniques like HPLC and NMR are essential for characterizing 3-[(1-Acetylpiperidin-4-yl)oxy]propanoic acid purity, addressing quality control questions prevalent in GMP manufacturing discussions.

In conclusion, 1409892-92-7 represents a multifaceted compound bridging medicinal chemistry and material science. Its structural adaptability and pharmacophore potential continue to inspire research, particularly in areas matching high-volume searches such as "novel piperidine-based therapeutics" and "carboxylic acid derivatives in drug design." As scientific understanding evolves, this compound is poised to play a pivotal role in advancing targeted therapies and bioconjugation technologies.